![molecular formula C16H16ClFN2O B4854762 N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea](/img/structure/B4854762.png)
N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea
Overview
Description
N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea, also known as CFMU, is a chemical compound that has been extensively studied for its potential use in scientific research. CFMU belongs to the class of urea-based compounds and has been shown to have various biochemical and physiological effects. In
Mechanism of Action
N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has been shown to act as a selective blocker of certain ion channels in the brain, including the TRPV1 and TRPA1 channels. These channels are involved in the transmission of pain signals and the regulation of body temperature. By blocking these channels, N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has been shown to have analgesic and antipyretic effects.
Biochemical and Physiological Effects
N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has been shown to have various biochemical and physiological effects. In addition to its analgesic and antipyretic effects, N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has been shown to have anti-inflammatory properties. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has several advantages for use in lab experiments. It is a highly selective ion channel blocker, which makes it a useful tool for investigating the role of specific ion channels in the brain. It is also relatively easy to synthesize, which makes it accessible to researchers. However, there are also limitations to the use of N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea in lab experiments. It has a relatively short half-life, which means that it may not be effective for long-term studies. It is also relatively expensive, which may limit its use in some research settings.
Future Directions
There are several potential future directions for research on N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea. One area of interest is the development of more potent and selective ion channel blockers based on the structure of N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea. Another area of interest is the investigation of the potential therapeutic uses of N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea in the treatment of neurodegenerative diseases. Finally, there is also potential for the use of N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea as a tool for the development of new drugs that target specific ion channels in the brain.
Conclusion
In conclusion, N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea is a chemical compound that has been extensively studied for its potential use in scientific research. It has been shown to have various biochemical and physiological effects, including analgesic, antipyretic, anti-inflammatory, and neuroprotective effects. N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has several advantages for use in lab experiments, but there are also limitations to its use. Future research on N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea may lead to the development of more potent and selective ion channel blockers and the investigation of its potential therapeutic uses in the treatment of neurodegenerative diseases.
Scientific Research Applications
N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has been extensively studied for its potential use in scientific research. It has been shown to have various applications in the fields of neuroscience, pharmacology, and toxicology. N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluoro-4-methylphenyl)urea has been used as a tool to study the role of specific ion channels in the brain and to investigate the mechanisms of action of various drugs. It has also been used to study the effects of environmental toxins on the nervous system.
properties
IUPAC Name |
1-[2-(3-chlorophenyl)ethyl]-3-(3-fluoro-4-methylphenyl)urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClFN2O/c1-11-5-6-14(10-15(11)18)20-16(21)19-8-7-12-3-2-4-13(17)9-12/h2-6,9-10H,7-8H2,1H3,(H2,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIBJTYWPHAIFDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NCCC2=CC(=CC=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(3-Chlorophenyl)ethyl]-3-(3-fluoro-4-methylphenyl)urea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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